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Compound of Interest

Compound Name:
4-Acetoxy-3-methoxy-cinnamic

acid

Cat. No.: B7949789

Get Quote

Executive Summary & Chemical Identity
4-Acetoxy-3-methoxycinnamic acid (also known as O-Acetylferulic acid) is a synthetic

precursor often used in the development of curcumin analogs and vanillin synthesis. While not

classified as acutely toxic (e.g., "Skull and Crossbones"), it acts as a significant organic acid

irritant.[1]

Effective disposal requires treating this compound not merely as "trash," but as Chemical

Waste requiring segregation.[1][2] The primary risk in disposal is not explosion, but unintended

hydrolysis and pH-driven incompatibility if mixed with strong bases in waste streams, which can

generate heat and pressure in sealed containers.[1]
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Parameter Data

Chemical Name 4-Acetoxy-3-methoxycinnamic acid

Synonyms
O-Acetylferulic acid; 3-Methoxy-4-

acetoxycinnamic acid

CAS Number 2596-47-6

Molecular Formula C₁₂H₁₂O₅

Molecular Weight 236.22 g/mol

Acidity (pKa) ~4.5 (Carboxylic acid moiety)

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in water

Safety & Handling (Pre-Disposal)
Before initiating disposal, the operator must acknowledge the GHS Hazards associated with

the pure substance.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[3][4][5][6]

H319: Causes serious eye irritation.[3][4][5][6][7]

H335: May cause respiratory irritation.[3][5][6]

Scientist's Insight: The acetoxy group at the para position is hydrolytically unstable in high pH

environments. Do not dispose of this compound (or its solutions) into waste containers

containing concentrated bases (e.g., Sodium Hydroxide waste), as this will trigger rapid

hydrolysis, releasing Ferulic acid and Acetic acid, potentially pressurizing the vessel.[1]

Required PPE[1][3][5][7][8][9][10]
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Nitrile Gloves: Minimum 0.11mm thickness (standard lab grade is sufficient).

Safety Goggles: Tightly fitting side shields; standard safety glasses are acceptable if no dust

is generated.

Respiratory: If handling >10g of dry powder outside a fume hood, use an N95 particulate

respirator to prevent mucous membrane irritation.[1]

Disposal Protocols
Disposal pathways are strictly dictated by the physical state of the waste.

Protocol A: Solid Waste (Pure Compound or Spills)
Applicable for: Expired shelf-stock, contaminated weighing boats, spill cleanup debris.[1]

Segregation: Do not mix with general trash or biohazard waste.

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar labeled "Hazardous

Waste - Solid Organic."

Labeling: Clearly mark the tag with the full chemical name. Avoid abbreviations like "AMCA."

RCRA Consideration: While not a P- or U-listed waste, it should be treated as Non-

Regulated Chemical Waste (unless mixed with listed solvents) and sent for incineration.

Protocol B: Liquid Waste (Solutions)
Applicable for: Reaction mixtures, mother liquors, HPLC waste.[1]

Step 1: Solvent Assessment Check the solvent carrier.

Halogenated (DCM, Chloroform): Must go to Halogenated Waste.[1]

Non-Halogenated (Methanol, DMSO, Acetone): Must go to Non-Halogenated Organic Waste.

[1]

Step 2: pH Check (Aqueous Solutions Only) If the compound is dissolved in water (rare, but

possible in buffers):
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Check pH.[11] If pH < 2, it is Corrosive Waste (D002).[1][11]

Neutralization: Slowly adjust pH to 5–9 using dilute NaOH or Sodium Bicarbonate before

adding to the aqueous waste drum to prevent acid-catalyzed reactions in the drum.

Final Stream: Aqueous waste containing trace organics.

Decision Logic & Workflow
The following diagram illustrates the decision-making process for disposing of 4-Acetoxy-3-

methoxycinnamic acid.
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Waste Generation:
4-Acetoxy-3-methoxycinnamic acid

Determine Physical State

Solid Waste
(Powder, contaminated gloves)

 Dry/Solid 

Liquid Waste
(Solutions, Mother Liquor)

 Dissolved 

DISPOSAL A:
Solid Hazardous Waste Bin

(Tag: Organic Irritant)
Identify Solvent

Halogenated Solvent?
(DCM, CHCl3)

 Organic Solvent 

DISPOSAL D:
Aqueous Waste

(Neutralize pH 5-9 first)

 Water/Buffer 

DISPOSAL B:
Halogenated Organic Waste

 Yes 

DISPOSAL C:
Non-Halogenated Organic Waste

(Combustible)

 No 

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of 4-Acetoxy-3-methoxycinnamic acid waste

streams.

Emergency Spill Procedures
In the event of a benchtop spill (solid powder):

Isolate: Alert nearby personnel.
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Protect: Don safety goggles and nitrile gloves.

Contain: Cover the powder with a damp paper towel to prevent dust generation (inhalation

hazard).

Clean: Scoop the damp solid into the Solid Hazardous Waste container.

Wash: Wipe the surface with a mild soap solution (alkaline soap will help solubilize the acidic

residue) and dispose of the wipes as solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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